4-Pyrrolidin-3-yl-phenol hydrochloride

Specification

• CAS No.: 1956356-22-1
• Molecular Formula: C10H14ClNO
• Molecular Weight: 199.68 g/mol
• IUPAC Name: 4-pyrrolidin-3-ylphenol;hydrochloride
• Standard InChI: InChI=1S/C10H13NO.ClH/c12-10-3-1-8(2-4-10)9-5-6-11-7-9;/h1-4,9,11-12H,5-7H2;1H
• Standard InChI Key: SXSLWCWJIPQDDG-UHFFFAOYSA-N
• SMILES: C1CNCC1C2=CC=C(C=C2)O.Cl
• Canonical SMILES: C1CNCC1C2=CC=C(C=C2)O.Cl

Introduction

Chemical Identity and Structural Properties

4-Pyrrolidin-3-yl-phenol hydrochloride is a phenolic compound containing a pyrrolidine ring system. It represents an important class of heterocyclic compounds with potential biological activity.

Basic Identification

The compound is characterized by the following identifiers:

Parameter	Value
Chemical Name	4-Pyrrolidin-3-yl-phenol hydrochloride
CAS Number	1956356-22-1
CAS Number (free base)	378765-51-6
Molecular Formula	C₁₀H₁₄ClNO
Molecular Weight	199.68 g/mol
MDL Number	MFCD20278347

Synonyms and Alternative Nomenclature

The compound is also known by several alternative names in scientific literature:

• 4-(pyrrolidin-3-yl)phenol HCl

• 4-(3-Pyrrolidinyl)phenol Hydrochloride

Structural Characteristics

The molecular structure consists of a phenol ring substituted at the para position with a pyrrolidin-3-yl group. The hydrochloride salt formation occurs at the basic nitrogen of the pyrrolidine ring, enhancing water solubility compared to the free base form.

The structural features include:

• A phenol ring with hydroxyl group

• A pyrrolidine ring connected at the 3-position to the phenol ring

• Hydrochloride salt formation at the pyrrolidine nitrogen

Physical and Chemical Properties

Understanding the physical and chemical properties of 4-Pyrrolidin-3-yl-phenol hydrochloride is essential for its handling, storage, and application in research settings.

Physical State and Appearance

The compound typically appears as a crystalline solid at room temperature, though specific color and texture characteristics may vary based on purity and manufacturing processes.

Solubility Profile

While specific solubility data is limited in the available literature, the hydrochloride salt form typically enhances water solubility compared to the free base. This characteristic makes it more suitable for biological assays and pharmaceutical applications requiring aqueous solutions.

Symbol (GHS)	GHS07
Signal word	Warning
Hazard statements	H302-H315-H319-H335
Precautionary statements	P261-P305+P351+P338

Interpretation of Hazard Statements

The hazard statements indicate the following risks:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Supplier	Location	Contact
JW & Y Pharmlab Co., Ltd.	China	Tel: 021-64340559 13651849907
Shanghai zhigan biotechnology co., LTD	China	Email: zhiqianbio@126.com
Baimei Jihua (Henan) Pharmaceutical Technology Co., Ltd	China	Tel: 0371-037188900765 18037465274
Shaoyuan Technology (Shanghai) Co., Ltd.	China	Tel: 021-50795510 4000665055
Shaanxi Istare Biotechnology Co., Ltd.	China	Tel: 18682931470

Manufacturer	Product number	Packaging	Price (USD)	Updated
TRC	P925075	50mg	$200	2021-12-16
TRC	P925075	100mg	$310	2021-12-16

Structural Relationship to Similar Compounds

Understanding the relationship between 4-Pyrrolidin-3-yl-phenol hydrochloride and structurally similar compounds can provide insight into its potential properties and applications.

Related Pyrrolidine Derivatives

Several related compounds share structural similarities:

• 3-(Pyrrolidin-3-yl)pyridine dihydrochloride (CAS: 635309-61-4) - Contains a pyridine ring instead of a phenol ring

• 3-Fluoro-2-(pyrrolidin-3-yl)phenol Hydrochloride (CAS: 169498936) - Contains an additional fluoro substituent

Comparison with 3-Fluoro-2-(pyrrolidin-3-yl)phenol Hydrochloride

Property	4-Pyrrolidin-3-yl-phenol HCl	3-Fluoro-2-(pyrrolidin-3-yl)phenol HCl
Molecular Formula	C₁₀H₁₄ClNO	C₁₀H₁₃ClFNO
Molecular Weight	199.68 g/mol	217.67 g/mol
Position of Pyrrolidine	para (4-position) to hydroxyl	ortho (2-position) to hydroxyl
Additional Substituents	None	3-Fluoro group

Analytical Characterization

Analytical methods are essential for confirming the identity and purity of 4-Pyrrolidin-3-yl-phenol hydrochloride in research and quality control contexts.

Spectroscopic Methods

Standard spectroscopic techniques for characterization include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H-NMR and ¹³C-NMR provide valuable structural information.

• Infrared (IR) Spectroscopy: Useful for identifying functional groups, particularly the phenolic OH, aromatic C-H stretching, and pyrrolidine N-H stretching.

• Mass Spectrometry: Provides molecular weight confirmation and fragmentation patterns specific to the structure.

Chromatographic Analysis

High-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) methods would typically be used to assess purity and identify potential impurities.